2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile

• IUPAC Name: 2-amino-4-(4-methoxyphenyl)-6-methyl-5-(2-methylpropyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C18H21N3O/c1-11(2)9-15-12(3)21-18(20)16(10-19)17(15)13-5-7-14(22-4)8-6-13/h5-8,11H,9H2,1-4H3,(H2,20,21)
• InChI Key: MGHRDMZEUNRRTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=N1)N)C#N)C2=CC=C(C=C2)OC)CC(C)C
• Molecular Formula: C18H21N3O
• Molecular Weight: 295.4 g/mol

Description

2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile, also known as A-85380, is a chemical compound that belongs to the nicotinic acetylcholine receptor agonist family. It has been extensively studied due to its potential applications in scientific research.

Mechanism of Action

2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile acts as an agonist to the nicotinic acetylcholine receptors in the brain. It binds to the receptor and activates it, leading to the release of neurotransmitters such as dopamine and acetylcholine. This activation can enhance cognitive function and improve memory.
Biochemical and physiological effects:
2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile has been found to have several biochemical and physiological effects. It can improve cognitive function and memory, as well as enhance attention and alertness. It has also been shown to have potential therapeutic applications in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile has several advantages for use in lab experiments. It is a highly specific agonist for the nicotinic acetylcholine receptors and can be used to study their function and role in various neurological disorders. However, it also has some limitations. 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile is a relatively new compound, and its long-term effects and potential toxicity are still being studied. Additionally, it is not widely available and can be expensive to synthesize.

Future Directions

There are several future directions for the study of 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile. One area of research is the potential therapeutic applications of 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Another area of research is the development of new compounds based on 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile that have improved efficacy and fewer side effects. Additionally, further studies are needed to fully understand the long-term effects and potential toxicity of 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile.

Synthesis Methods

The synthesis of 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile involves the reaction of 4-methoxyphenylacetonitrile with isobutylamine and methyl-3-(trifluoromethyl)pyridine-4-carboxylate. This reaction yields 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile as a white solid.

Scientific Research Applications

2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile has potential applications in scientific research, particularly in the field of neuroscience. It has been found to bind to nicotinic acetylcholine receptors in the brain, which are involved in cognitive processes such as learning and memory. 2-amino-5-isobutyl-4-(4-methoxyphenyl)-6-methylnicotinonitrile can be used as a tool to study the function of these receptors and their role in various neurological disorders.